Cas no 60534-70-5 (Antibiotic GIA1)

• Product Name: Antibiotic GIA1
• CAS No: 60534-70-5
• MF: C₁₅H₃₁N₃O₉
• MW: 397.421344995499
• CID: 1620580
• PubChem ID: 198409
• Update Time: 2024-02-29

Antibiotic GIA1 Chemical and Physical Properties

Names and Identifiers

• 1,4-diamino-1,4-dideoxy-3-O-[4-deoxy-4-(propanoylamino)hexopyranosyl]hexitol
• Antibiotic GIA1
• N-[6-(1,4-diamino-2,5,6-trihydroxyhexan-3-yl)oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]propanamide
• Antibiotic P-2563I
• Antibiotic P2563-I
• Antibiotic P-2563P
• P2563-I
• Sorbistin A1
• D-Glucitol, 1,4-diamino-1,4-dideoxy-3-O-[4-deoxy-4-[(1-oxopropyl)amino]-α-D-glucopyranosyl]-
• Antibiotic BU 2183A
• GL A1
• P 2563-I
• DTXSID80975949
• Antibiotic gla1
• Antibiotic BN 186A
• 1,4-Diamino-1,4-dideoxy-3-O-{4-deoxy-4-[(1-hydroxypropylidene)amino]hexopyranosyl}hexitol
• Antibiotic P 2563P
• D-Glucitol, 1,4-diamino-1,4-dideoxy-3-O-(4-deoxy-4-((1-oxopropyl)amino)-alpha-D-glucopyranosyl)-
• 60534-70-5
• Antibiotic P 2563-I

• Inchi： 1S/C15H31N3O9/c1-2-9(23)18-11-8(5-20)26-15(13(25)12(11)24)27-14(6(21)3-16)10(17)7(22)4-19/h6-8,10-15,19-22,24-25H,2-5,16-17H2,1H3,(H,18,23)
• InChI Key： JFNOZOIQSSNDRN-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)NC(CC)=O)O)O)OC(C(CN)O)C(C(CO)O)N

Computed Properties

• Exact Mass: 397.20602957g/mol
• Monoisotopic Mass: 397.20602957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 221Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides